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Compound of Interest

Hexahydro-4-methylphthalic
Compound Name:
anhydride

Cat. No.: B105801

An In-depth Technical Guide to Hexahydro-4-methylphthalic Anhydride
For Researchers, Scientists, and Drug Development Professionals

Core ldentification and Molecular Structure

Hexahydro-4-methylphthalic anhydride, commonly referred to as MHHPA, is a cyclic
anhydride that serves as a crucial intermediate and building block in various chemical
syntheses, including in the pharmaceutical and polymer industries.

CAS Number: 19438-60-9 (mixture of cis and trans isomers)[1][2][3][4]
Molecular Formula: CoH1203[1][2][3][4]
IUPAC Name: 5-methyl-3a,4,5,6,7,7a-hexahydro-2-benzofuran-1,3-dione[1][3]

Synonyms: 4-Methyl-1,2-cyclohexanedicarboxylic anhydride, 4-Methylhexahydrophthalic
anhydride, MHHPA[2][3][5]

Molecular Structure:

The structure consists of a cyclohexane ring fused to a furan-2,5-dione ring, with a methyl
group attached to the cyclohexane ring at position 4.
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« SMILES: CC1CCC2C(C1)C(=0)0C2=0
« INChl: 1S/C9H1203/c1-5-2-3-6-7(4-5)9(11)12-8(6)10/h5-7H,2-4H2,1H3

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for Hexahydro-4-methylphthalic
anhydride.

Table 1: Physicochemical Properties

Property Value Reference

Molecular Weight 168.19 g/mol [11[31[4116]

White to off-white solid, or
Appearance o [1][3]
colorless oily liquid

Melting Point 29 °C [7]
Boiling Point 120 °C at 0.7501 mmHg [61[7]
Density 1.162 g/mL at 25 °C [71[8]
Refractive Index n20/D 1.477 [718]
Flash Point 113 °C (closed cup)

- Soluble in benzene and
Solubility ] [2][3]
acetone. Reacts with water.

Vapor Pressure 0.23 Paat 25 °C [3]

Table 2: Toxicological Data
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Endpoint Value Species Reference

Acute Oral Toxicity

>2000 mg/kg bw Rat (female 9
(LD50) g/kg ( ) [9]
Skin Irritation Moderately irritating Rabbit [9]
o Causes serious eye
Eye Irritation - [3B1[9][10][11]

damage

May cause allergic
L skin reaction and
Sensitization ] Human [LI3171e01 1]
respiratory

sensitization

Experimental Protocols
Synthesis of Hexahydro-4-methylphthalic Anhydride

This protocol details a two-step synthesis involving a cycloaddition reaction followed by
hydrogenation.[12]

Step 1: Cycloaddition

e Prepare a solution of 4-methyl-1,2,3,6-tetrahydrophthalic anhydride (3 mmol) in 1.5 mL of
ethyl acetate (AcOEt) to create a 2 M solution.

e Prepare a second solution of maleic anhydride (3.3 mmol) in 1.5 mL of AcOEt to create a 2.2
M solution.

 Fill two separate 1 mL loops with the respective solutions.

» Simultaneously inject the contents of both loops into streams of AcOEt, each flowing at 0.125
mL/min, which meet at a T-piece.

e Pass the combined mixture through a 10 mL coil reactor heated to 140°C. The residence
time is approximately 40 minutes.

¢ Maintain the system pressure at 10 bar using a back-pressure regulator.
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o Collect the resulting cycloaddition product in a 20 mL flask.

Step 2: Hydrogenation

Pump the collected cycloaddition product mixture at a flow rate of 1 mL/min through a tube-
in-tube reactor pressurized with hydrogen gas at 15 bar to saturate the liquid stream with Ha.

o Pass the Hz-saturated mixture through a cartridge (6.6 mm i.d. x 50.0 mm length) containing
a Palladium-on-Carbon (Pd/C) catalyst (30% Pd/C, 750 mg).

e Maintain the hydrogenation system pressure at 16 bar with a back-pressure regulator.

o Recycle the reaction mixture through the system until the starting material is completely
hydrogenated, which can take between 80 to 510 minutes.

o Monitor the progress of the reaction using gas chromatography-mass spectrometry (GC-
MS).

Copolymerization with Glycidyl Phenyl Ether (GPE)

This protocol describes the use of Hexahydro-4-methylphthalic anhydride in a
copolymerization reaction, demonstrating its application as a curing agent.[12]

Prepare a mixture of glycidyl phenyl ether (GPE) and Hexahydro-4-methylphthalic
anhydride (MHHPA).

e Add a latent thermal catalyst, such as 1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD) combined
with 2-methylimidazole-intercalated alpha-zirconium phosphate (a-ZrP-2MIm).

o Heat the reaction mixture to 100°C for 1 hour.

e Monitor the conversion of GPE to determine the reaction progress. A conversion of 93% can
be achieved under these conditions. For comparison, without the TBD catalyst, the
conversion is approximately 67%.[12]

Diagrams and Workflows
Synthesis Workflow
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The following diagram illustrates the experimental workflow for the synthesis of Hexahydro-4-
methylphthalic anhydride.

Step 1: Cycloaddition

Prepare Solutions:
1. 4-methyl-1,2,3,6-tetrahydrophthalic anhydride in AcCOEt
2. Maleic anhydride in ACOEt

;

Inject into separate loops

'

Simultaneous injection into AcOEt streams

;

Mix at T-piece

'

Flow through coil reactor (140°C, 10 bar)

;

Collect cycloaddition product

Step 2$Hydrogenation

Saturate with Hz (15 bar)

'

Pass through Pd/C catalyst cartridge (16 bar)

N

Recycle until complete

RN

Final Product:
Hexahydro-4-methylphthalic anhydride

Monitor by GC-MS
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Caption: Experimental workflow for the synthesis of Hexahydro-4-methylphthalic anhydride.

Application Logic

This diagram shows the logical relationship of Hexahydro-4-methylphthalic anhydride's role
as an intermediate leading to various industrial applications.

Hexahydro-4-methylphthalic
Anhydride (MHHPA)

/ Primary F*nctions &Applﬁﬁm}s\A

Epoxy Resin Curing Agent Pharmaceutical Intermediate Monomer for Polymer Synthesis

End|Products / Uses

( ) ) ( ) ( )

Click to download full resolution via product page

Caption: Role of MHHPA as an intermediate in various chemical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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